Cas no 33651-74-0 (3-Pyrazolidinone,1-acetyl-2,5-dimethyl-)

33651-74-0 structure
Product name:3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
3-Pyrazolidinone,1-acetyl-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
- 1,3-Dimethyl-2-acetyl-5-pyrazolidinone
- 1-acetyl-2,5-dimethylpyrazolidin-3-one
- 33651-74-0
-
- Inchi: InChI=1S/C7H12N2O2/c1-5-4-7(11)8(3)9(5)6(2)10/h5H,4H2,1-3H3
- InChI Key: GHEVKARGMBIMIS-UHFFFAOYSA-N
- SMILES: CC(N1C(C)CC(=O)N1C)=O
Computed Properties
- Exact Mass: 156.08996
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
3-Pyrazolidinone,1-acetyl-2,5-dimethyl- Related Literature
-
Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
33651-74-0 (3-Pyrazolidinone,1-acetyl-2,5-dimethyl-) Related Products
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